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Compound of Interest

Compound Name:
2-[3-(Propan-2-yl)phenoxy]acetic

acid

CAS No.: 1878-52-0

Cat. No.: B3048947

Get Quote

Executive Summary
This guide establishes the definitive identity confirmation protocol for 2-[3-(Propan-2-
yl)phenoxy]acetic acid (CAS: 1878-52-0), hereafter referred to as 3-IPPA.

In drug development pipelines, 3-IPPA serves as a critical scaffold for PPAR agonists and

auxin-mimetic herbicides. A recurring challenge in its procurement and synthesis is the

presence of regioisomers—specifically the ortho (2-isopropyl) and para (4-isopropyl) analogues

—which exhibit distinct biological activities but nearly identical physicochemical properties.

This document moves beyond basic Certificate of Analysis (CoA) parameters, providing a

comparative analytical framework to rigorously distinguish 3-IPPA from its structural isomers

and process impurities.
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Parameter Specification

IUPAC Name 2-[3-(Propan-2-yl)phenoxy]acetic acid

Common Name (3-Isopropylphenoxy)acetic acid

CAS Number 1878-52-0

Molecular Formula C₁₁H₁₄O₃

Exact Mass 194.0943 Da

Key Structural Feature Meta-substitution pattern on the phenyl ring

The Analytical Challenge: The primary risk to data integrity is the contamination of 3-IPPA with

2-(2-isopropylphenoxy)acetic acid (ortho-isomer). Synthesis via the alkylation of 3-

isopropylphenol with chloroacetic acid often carries over isomeric impurities present in the

starting phenol. Standard C18 HPLC methods often fail to resolve these isomers at low levels

(<1%) due to their identical lipophilicity (logP ~2.7).

Comparative Performance: Isomer Differentiation
The following sections detail how to distinguish the target meta-isomer from the ortho and para

alternatives using orthogonal datasets.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the "Gold Standard" for this identification. The aromatic region provides the definitive

fingerprint.

Table 1: ¹H NMR Diagnostic Signals (400 MHz, CDCl₃)
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Feature
Target: 3-IPPA

(Meta)

Alternative: Ortho-
Isomer

Alternative: Para-
Isomer

Aromatic Pattern
ABCD System (4

distinct signals)

Multiplet (often

overlapping)

AA'BB' System (2

doublets)

H-2 (Position 2)

Singlet (broad) at

~6.8-6.9 ppm (isolated

between substituents)

N/A (Substituted)
Doublet (part of

AA'BB')

H-5 (Position 5)
Triplet (pseudo-t) at

~7.2 ppm
Multiplet

Doublet (part of

AA'BB')

-OCH₂- Protons Singlet at 4.65 ppm

Singlet at 4.69 ppm

(Deshielded by steric

compression)

Singlet at ~4.62 ppm

Isopropyl Methyls Doublet at ~1.23 ppm Doublet at ~1.25 ppm Doublet at ~1.22 ppm

Expert Insight: The ortho-isomer exhibits a "roofing" effect in the aromatic region and a slight

downfield shift of the methylene (-OCH₂-) protons due to the steric influence of the bulky

isopropyl group adjacent to the ether linkage. In contrast, 3-IPPA (meta) displays a

characteristic isolated singlet (H-2) and a pseudo-triplet (H-5) that confirms the 1,3-substitution

pattern.

B. Infrared Spectroscopy (FTIR)
While less specific than NMR, FTIR provides rapid "Pass/Fail" criteria based on substitution

patterns.

3-IPPA (Meta): Strong absorption bands at 780 cm⁻¹ and 690 cm⁻¹ (C-H out-of-plane

bending for 1,3-disubstitution).

Ortho-Isomer: Single strong band near 750 cm⁻¹ (1,2-disubstitution).

Para-Isomer: Single strong band near 820 cm⁻¹ (1,4-disubstitution).

C. HPLC Retention Behavior
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Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

Mobile Phase: Isocratic 60:40 (0.1% Formic Acid in Water : Acetonitrile).

Performance:

Para-isomer elutes first (most polar/symmetrical).

Meta-isomer (3-IPPA) elutes second.

Ortho-isomer elutes last (steric bulk increases interaction with stationary phase ligands).

Experimental Protocols
Protocol 1: Definitive Identity by ¹H NMR
Objective: Confirm structure and rule out >2% isomeric contamination.

Sample Prep: Weigh 10 mg of 3-IPPA into a clean vial.

Solvation: Add 600 µL of CDCl₃ (Chloroform-d). Ensure complete dissolution; turbidity

indicates inorganic salts (e.g., NaCl byproduct).

Acquisition:

Pulse Sequence: Standard proton (zg30).

Scans: 16 (minimum).

Relaxation Delay (D1): 1.0 second.

Processing:

Reference residual CHCl₃ to 7.26 ppm.

Critical Check: Integrate the aromatic region (6.7–7.3 ppm). The integral must equal 4.0

protons relative to the methylene singlet (2.0 protons).

Isomer Check: Look for "satellite" doublets near 1.25 ppm (methyls of ortho-isomer).
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Protocol 2: Purity Profiling by HPLC-UV
Objective: Quantify purity and detect process impurities (e.g., 3-isopropylphenol).

Preparation: Dissolve sample to 0.5 mg/mL in 50:50 Water:Acetonitrile.

Conditions:

Flow Rate: 1.0 mL/min.

Detection: UV at 272 nm (λmax for phenoxy ring).

Temperature: 30°C.

System Suitability:

Tailing Factor: < 1.5.

Theoretical Plates: > 5000.[1]

Analysis:

3-IPPA Retention Time (RT): ~6.5 min.

Impurity (3-Isopropylphenol) RT: ~12.0 min (Starting material is significantly less polar due

to lack of -COOH).

Decision Logic & Workflow
The following diagram illustrates the logical pathway for confirming the identity of a received lot

of 3-IPPA.
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Received Lot: 3-IPPA

Step 1: FTIR Analysis
(Check 600-900 cm⁻¹)

Bands at 780 & 690 cm⁻¹?

REJECT: Wrong Isomer
(Ortho/Para)

No (750 or 820 cm⁻¹)

Step 2: ¹H NMR (CDCl₃)

Yes

Aromatic Region:
4 Distinct Signals?

No (Symmetric AA'BB')

Check Methyl Region:
Doublet at 1.25 ppm?

Yes

Step 3: HPLC-UV Purity

No

Reprocess:
Recrystallize (EtOH/Water)

Yes (>2% Ortho)

Purity > 98%?

RELEASE LOT
Identity Confirmed

Yes No

Click to download full resolution via product page

Figure 1: Analytical decision tree for the identity confirmation and lot release of 3-IPPA.
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Synthesis of Impurities (Contextual Grounding)
Understanding the origin of impurities validates the testing protocol.

Ortho-Isomer Contamination: Arises from the use of technical grade 3-isopropylphenol,

which often contains 2-5% of the 2-isopropyl isomer due to thermodynamic rearrangement

during Friedel-Crafts alkylation of phenol.

Starting Material (Phenol): 3-isopropylphenol has a distinct odor and higher retention time on

RP-HPLC. Its presence indicates incomplete alkylation with chloroacetic acid.

Ester Impurities: If ethyl chloroacetate was used in synthesis (followed by hydrolysis), the

ethyl ester intermediate may persist.

Detection: Look for a triplet at ~1.3 ppm and quartet at ~4.2 ppm in ¹H NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3048947/docs#identity-confirmation-guide-2-3-
propan-2-yl-phenoxy-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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